Cas no 2227777-30-0 ((3S)-3-hydroxy-3-4-(methoxycarbonyl)thiophen-2-ylpropanoic acid)

• Product Name: (3S)-3-hydroxy-3-4-(methoxycarbonyl)thiophen-2-ylpropanoic acid
• CAS No: 2227777-30-0
• MF: C₉H₁₀O₅S
• MW: 230.237701892853
• CID: 6461623
• PubChem ID: 165610667
• Update Time: 2025-05-20

(3S)-3-hydroxy-3-4-(methoxycarbonyl)thiophen-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-4-(methoxycarbonyl)thiophen-2-ylpropanoic acid
• 2227777-30-0
• (3S)-3-hydroxy-3-[4-(methoxycarbonyl)thiophen-2-yl]propanoic acid
• EN300-1744062

• Inchi： 1S/C9H10O5S/c1-14-9(13)5-2-7(15-4-5)6(10)3-8(11)12/h2,4,6,10H,3H2,1H3,(H,11,12)/t6-/m0/s1
• InChI Key： NHZGCOITXSAGQB-LURJTMIESA-N
• SMILES： S1C=C(C(=O)OC)C=C1[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 230.02489459g/mol
• Monoisotopic Mass: 230.02489459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 112Ų

Additional information on (3S)-3-hydroxy-3-4-(methoxycarbonyl)thiophen-2-ylpropanoic acid

Introduction to (3S)-3-hydroxy-3-4-(methoxycarbonyl)thiophen-2-ylpropanoic Acid (CAS No. 2227777-30-0)

Compound with the CAS number 2227777-30-0 and the product name (3S)-3-hydroxy-3-4-(methoxycarbonyl)thiophen-2-ylpropanoic acid represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical development and synthetic chemistry. The unique arrangement of functional groups, including hydroxyl and ester moieties, makes it a versatile intermediate for the synthesis of more complex molecules.

The molecular framework of (3S)-3-hydroxy-3-4-(methoxycarbonyl)thiophen-2-ylpropanoic acid incorporates a thiophene ring, which is a common structural motif in many biologically active compounds. Thiophenes are known for their stability and ability to interact with biological targets, making them valuable in drug design. The presence of a stereocenter at the (3S) position further enhances the compound's potential as a chiral building block, which is crucial for developing enantiomerically pure pharmaceuticals.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The thiophen-2-ylpropanoic acid moiety in this compound suggests its utility in creating derivatives with enhanced pharmacological properties. For instance, studies have shown that thiophene-based compounds can exhibit antimicrobial, anti-inflammatory, and even anticancer activities. The ester group at the 4-position adds another layer of functionality, allowing for further derivatization and modification to tailor specific biological responses.

The hydroxyl group at the 3-position of the molecule introduces polarity and reactivity, making it susceptible to various chemical transformations such as esterification, etherification, or oxidation. These properties are particularly useful in synthetic chemistry where functional group interconversion is often required to achieve desired molecular architectures. Researchers have leveraged these characteristics to develop novel synthetic routes that could be applied in the production of more complex pharmacophores.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in predicting the behavior of such compounds. By utilizing sophisticated algorithms and databases, scientists can simulate interactions between (3S)-3-hydroxy-3-4-(methoxycarbonyl)thiophen-2-ylpropanoic acid and biological targets, providing insights into its potential therapeutic efficacy. These computational studies often correlate well with experimental data, underscoring the reliability of such methods in drug discovery.

The synthesis of chiral compounds like this one is particularly challenging due to the need for high enantiomeric purity. Traditional synthetic methods often require multiple steps and careful control over reaction conditions to achieve the desired stereochemical outcome. However, recent innovations in asymmetric catalysis have provided more efficient and scalable routes for producing enantiomerically pure compounds. These advancements have not only improved the accessibility of chiral building blocks but also reduced costs associated with their production.

In addition to its synthetic utility, (3S)-3-hydroxy-3-4-(methoxycarbonyl)thiophen-2-ylpropanoic acid has shown promise in several preclinical studies. Researchers have explored its potential as a precursor for developing new drugs targeting various diseases. For example, derivatives of this compound have been investigated for their ability to modulate enzyme activity and inhibit pathological pathways associated with neurological disorders. The structural diversity offered by this molecule allows for the creation of libraries of compounds that can be screened for biological activity.

The role of natural product-inspired chemistry has also been instrumental in discovering new therapeutic agents. Many biologically active compounds are derived from natural sources, and their structural features are often incorporated into synthetic molecules to enhance bioactivity. The thiophene ring present in this compound is reminiscent of structures found in several natural products known for their medicinal properties. By mimicking these natural motifs, chemists can design molecules that are both structurally diverse and biologically relevant.

The growing emphasis on green chemistry principles has also influenced the synthesis of this compound. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. Techniques such as catalytic hydrogenation and solvent-free reactions are being explored to achieve these goals. These approaches not only align with global sustainability initiatives but also improve process efficiency and cost-effectiveness.

In conclusion, (3S)-3-hydroxy-3-4-(methoxycarbonyl)thiophen-2-ylpropanoic acid (CAS No. 2227777-30-0) represents a significant contribution to the field of chemical biology and drug discovery. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with potential therapeutic applications. With ongoing research focusing on its derivatives and synthetic modifications, this compound continues to be a subject of great interest among scientists worldwide.